Ethyl 7-(2-chlorophenyl)-1,4-thiazepane-4-carboxylate

• IUPAC Name: ethyl 7-(2-chlorophenyl)-1,4-thiazepane-4-carboxylate
• InChI: InChI=1S/C14H18ClNO2S/c1-2-18-14(17)16-8-7-13(19-10-9-16)11-5-3-4-6-12(11)15/h3-6,13H,2,7-10H2,1H3
• InChI Key: DATPJWJGGNPQCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(SCC1)C2=CC=CC=C2Cl
• Molecular Formula: C14H18ClNO2S
• Molecular Weight: 299.8 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of spectroscopic techniques like NMR, IR, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions of the reaction.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and refractive index.

Scientific Research Applications

Synthesis and Characterization

• The development of new synthetic routes for related thiazolo[5,4-d]pyrimidines with properties beneficial for applications such as molluscicidal agents indicates the utility of thiazole derivatives in addressing environmental and agricultural challenges (El-bayouki & Basyouni, 1988).

Environmental and Biological Applications

• Research on ethylene production in marine macroalgae suggests that compounds related to ethyl derivatives might interact with natural processes, indicating potential research applications in understanding environmental and ecological dynamics (Plettner, Steinke, & Malin, 2005).

Advanced Materials and Chemical Properties

• Investigations into conducting polymers highlight the importance of substituents on aromatic rings for solubility and electrical conductivity, suggesting that ethyl 7-(2-chlorophenyl)-1,4-thiazepane-4-carboxylate could be explored for its electronic or optical properties in material science applications (Elsenbaumer, Jen, & Oboodi, 1986).

Pharmaceutical Research

• The synthesis and evaluation of related compounds for antimicrobial activities highlight the potential of ethyl 7-(2-chlorophenyl)-1,4-thiazepane-4-carboxylate and its derivatives in the development of new therapeutic agents (Desai, Shihora, & Moradia, 2007).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. Material Safety Data Sheets (MSDS) are often used for this purpose.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve its properties, or new reactions it could be used in.